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Compound of Interest

Compound Name: 8-Bromoquinolin-2(1H)-one

Cat. No.: B1278382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-bromoquinolin-2(1H)-one, a

heterocyclic compound of interest in medicinal chemistry. This document details its chemical

identity, plausible synthetic routes, and known biological activities, supported by experimental

methodologies and comparative data for structurally related compounds.

Chemical Identity and Structure
8-bromoquinolin-2(1H)-one is a derivative of the quinolin-2(1H)-one scaffold, a core structure

found in numerous biologically active compounds.[1] The presence of a bromine atom at the 8-

position provides a handle for further chemical modifications, making it a valuable building

block in synthetic and medicinal chemistry.[1]

CAS Number: 67805-67-8[2][3]

Molecular Formula: C₉H₆BrNO[2][3]

Structure:
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Proposed Synthesis Workflow

Starting Material:
2-Bromoaniline

Skraup Synthesis
(with acrolein, glycerol, etc.)

Intermediate:
8-Bromoquinoline

Oxidation/Hydroxylation
at C2 position

Final Product:
8-bromoquinolin-2(1H)-one

Purification
(Recrystallization or Chromatography)
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Prostaglandin E2 Synthesis Pathway

Arachidonic Acid
(from cell membrane)

Cyclooxygenase (COX) Enzymes
(COX-1, COX-2)

Prostaglandin H2 (PGH2)

Prostaglandin E Synthases (PGES)

Prostaglandin E2 (PGE2)

Inflammation, Pain, Fever

8-bromoquinolin-2(1H)-one

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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